Cas no 1092350-12-3 (2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene)

• Product Name: 2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene
• CAS No: 1092350-12-3
• MF: C₈H₅F₅
• MW: 196.117319822311
• MDL: MFCD11100168
• CID: 4570982
• PubChem ID: 45790532
• Update Time: 2025-06-15

2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene

• MDL： MFCD11100168
• Inchi： 1S/C8H5F5/c9-6-2-1-5(7(10)3-6)4-8(11,12)13/h1-3H,4H2
• InChI Key： VDNQQGMKNJPUTB-UHFFFAOYSA-N
• SMILES： C1(CC(F)(F)F)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 196.03114097g/mol
• Monoisotopic Mass: 196.03114097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene

2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene (CAS No. 1092350-12-3): A Comprehensive Overview of Its Properties and Applications

2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene (CAS No. 1092350-12-3) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique molecular structure, this compound exhibits exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design and development.

In recent years, the demand for fluorinated compounds like 2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene has surged due to their versatility in organic synthesis. Researchers and industry professionals frequently search for terms such as "fluorinated benzene derivatives", "synthetic applications of trifluoroethyl compounds", and "CAS 1092350-12-3 uses" to explore its potential. This compound is particularly relevant in the development of advanced materials and specialty chemicals, where its fluorine-rich structure imparts desirable properties such as thermal stability and resistance to degradation.

The synthesis of 2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene typically involves multi-step reactions, including halogenation and alkylation processes. Its CAS No. 1092350-12-3 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. The compound's molecular formula, C8H5F5, highlights its compact yet highly functionalized nature, which is ideal for applications requiring minimal steric hindrance and maximal electronic effects.

One of the most discussed topics in the context of fluorinated compounds is their role in sustainable chemistry. 2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene is often examined for its potential in green synthesis methodologies, such as catalytic fluorination and solvent-free reactions. These approaches align with the growing emphasis on environmentally friendly processes, a trend reflected in popular search queries like "green chemistry fluorinated intermediates" and "sustainable synthesis of benzene derivatives".

Beyond its chemical properties, 2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene is also studied for its spectroscopic characteristics. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses reveal distinct patterns due to the presence of fluorine atoms, which are of interest to analytical chemists. These features are frequently explored in academic and industrial research, as evidenced by searches for "NMR spectra of fluorinated benzenes" and "MS analysis of CAS 1092350-12-3".

In summary, 2,4-Difluoro-1-(2,2,2-trifluoroethyl)benzene (CAS No. 1092350-12-3) stands out as a pivotal compound in modern chemistry. Its applications span from pharmaceuticals to advanced materials, driven by its unique fluorine-based properties. As the scientific community continues to explore sustainable and efficient synthetic routes, this compound remains a focal point of innovation and discovery.